Cas no 27910-26-5 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(hydroxyphenylacetyl)amino]-8-oxo-, [6R-(6a,7b)]- (9CI))

• Product name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(hydroxyphenylacetyl)amino]-8-oxo-, [6R-(6a,7b)]- (9CI)
• CAS No: 27910-26-5
• MF: C₁₈H₁₈N₂O₇S
• Molecular Weight: 406.40972
• CID: 264522
• PubChem ID: 13673447

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(hydroxyphenylacetyl)amino]-8-oxo-, [6R-(6a,7b)]- (9CI) Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(hydroxyphenylacetyl)amino]-8-oxo-, [6R-(6a,7b)]- (9CI)
• 3-(acetyloxymethyl)-7-[(2-hydroxy-2-phenylacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(hydroxyphenylacetyl)amino]-8-oxo-, [6R-(6a,7b
• (6R-(6alpha,7beta))-3-(Acetoxymethyl)-7-(hydroxyphenylacetamido)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• 3-[(acetyloxy)methyl]-7-{[hydroxy(phenyl)acetyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• DTXSID001102871
• SCHEMBL8883027
• 27910-26-5
• CHEMBL133011
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-[(hydroxyphenylacetyl)amino]-8-oxo-, [6R-(6alpha,7beta)]-

• Inchi： InChI=1S/C18H18N2O7S/c1-9(21)27-7-11-8-28-17-12(16(24)20(17)13(11)18(25)26)19-15(23)14(22)10-5-3-2-4-6-10/h2-6,12,14,17,22H,7-8H2,1H3,(H,19,23)(H,25,26)
• InChIKey： CNAGMNMBHMQZPF-UHFFFAOYSA-N
• SMILES： CC(OCC1CSC2C(C(=O)N2C=1C(=O)O)NC(C(C1C=CC=CC=1)O)=O)=O

Computed Properties

• 精确分子量: 406.083472
• 同位素质量: 406.083472
• Isotope Atom Count: 0
• 氢键供体数量: 3
• 氢键受体数量: 8
• 重原子数量: 28
• 可旋转化学键数量: 7
• 复杂度: 717
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 3
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: _0.4
• 拓扑分子极性表面积: 159

Experimental Properties

• Density: 1.56
• Boiling Point: 781.6°Cat760mmHg
• 闪点: 426.5°C
• Refractive Index: 1.68